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Compound of Interest

Compound Name: Reactive red 45

CAS No.: 70210-46-7

Cat. No.: B1210583

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Red 45, a dichlorotriazine-based anionic dye, is a valuable tool for the specific and

covalent staining of cellulose fibers. Its reactive nature allows for the formation of a stable ether

linkage with the hydroxyl groups present in the cellulose polymer. This covalent bond results in

a highly durable and vibrant red coloration, making it suitable for a variety of analytical

techniques in materials science and biochemistry, including microscopic visualization of

cellulosic structures. The staining process is dependent on precise control of pH, temperature,

and electrolyte concentration to ensure optimal dye fixation while minimizing the competing

hydrolysis reaction. These application notes provide a detailed protocol for the effective

staining of cellulose fibers with Reactive Red 45 for research purposes.

Principle of Staining
The staining mechanism of Reactive Red 45 on cellulose fibers is a two-step process. Initially,

the anionic dye molecules are attracted to the surface of the cellulose fibers from the aqueous

solution. The presence of an electrolyte, such as sodium chloride, is crucial in this step as it
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neutralizes the negative surface charge of the cellulose, thereby reducing the electrostatic

repulsion between the fiber and the anionic dye and promoting dye uptake.[1][2]

The second and most critical step is the fixation of the dye to the cellulose fibers. Under

alkaline conditions, the hydroxyl groups on the cellulose polymer are activated to form

cellulosate anions. These highly nucleophilic anions then attack the electrophilic carbon atom

of the dichlorotriazine ring of the Reactive Red 45 molecule, leading to a nucleophilic

substitution reaction.[3][4] This reaction results in the formation of a stable, covalent ether bond

between the dye and the cellulose fiber.[5][6] A competing reaction is the hydrolysis of the

reactive dye, where the dye reacts with hydroxide ions in the solution instead of the cellulose.

[7][8] Careful control of the staining conditions is therefore essential to maximize the efficiency

of the dye-fiber reaction.

Materials and Reagents
Reactive Red 45 (C.I. Reactive Red 45; C₂₇H₁₉ClN₇Na₃O₁₀S₃; MW: 802.10 g/mol )

Cellulose fibers (e.g., cotton, linen, filter paper, or purified cellulose)

Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃), anhydrous

Distilled or deionized water

Glacial acetic acid (optional, for neutralization)

Microscope slides and coverslips

Standard laboratory glassware (beakers, graduated cylinders, etc.)

Magnetic stirrer and stir bar

Water bath or incubator

pH meter
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Experimental Protocols
Preparation of Staining Solutions

Reactive Red 45 Stock Solution (1% w/v): Dissolve 1.0 g of Reactive Red 45 powder in 100

mL of distilled water. Stir until the dye is completely dissolved. This stock solution can be

stored in the dark at 4°C for a limited time.

Sodium Chloride Solution (1 M): Dissolve 58.44 g of NaCl in 1 L of distilled water.

Sodium Carbonate Solution (1 M): Dissolve 105.99 g of anhydrous Na₂CO₃ in 1 L of distilled

water.

Staining Protocol for Cellulose Fibers
This protocol is a general guideline and may require optimization depending on the specific

type and form of the cellulose fibers being stained.

Fiber Preparation: If necessary, pre-treat the cellulose fibers to remove any impurities or

sizing agents. This can be done by washing the fibers with a mild detergent solution,

followed by thorough rinsing with distilled water. For microscopic analysis, a small sample of

the fibers can be teased apart on a microscope slide.

Exhaustion Step:

Prepare the exhaustion bath by mixing the Reactive Red 45 stock solution and the

sodium chloride solution in a beaker to achieve the desired final concentrations. A typical

starting point is a 1:10 dilution of the stock dye solution and the addition of NaCl to a final

concentration of 20-40 g/L.[9]

Immerse the cellulose fibers in the exhaustion bath.

Gently agitate the mixture at room temperature (approximately 25°C) for 30 minutes to

allow for the even adsorption of the dye onto the fibers.

Fixation Step:
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Add the sodium carbonate solution to the exhaustion bath to raise the pH to approximately

10.5-11.0.[9] This will initiate the covalent bonding of the dye to the cellulose.

Increase the temperature of the staining bath to 30-40°C. Dichlorotriazine dyes are highly

reactive and can be fixed at lower temperatures.[10]

Incubate the fibers in the alkaline dye solution at the elevated temperature for 60 minutes

with gentle agitation.

Washing and Rinsing:

After the fixation step, it is crucial to remove any unfixed and hydrolyzed dye to ensure

good colorfastness and to reduce background staining.

Decant the staining solution and rinse the fibers briefly with cold distilled water.

Wash the stained fibers in a solution of hot distilled water (approximately 60°C) for 10-15

minutes. A mild, non-ionic detergent can be added to this wash solution to aid in the

removal of unfixed dye.

Repeat the hot water wash step until the washing solution is clear.

Finally, rinse the fibers with cold distilled water.

If desired, a final rinse in a dilute acetic acid solution can be performed to neutralize any

residual alkali, followed by a final rinse with distilled water.

Mounting for Microscopy:

Take a small sample of the stained and washed fibers and place them on a clean

microscope slide.

Add a drop of a suitable mounting medium (e.g., glycerol or a commercial mounting

medium).

Carefully place a coverslip over the fibers, avoiding the formation of air bubbles.

The stained cellulose fibers are now ready for observation under a light microscope.
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Data Presentation
The following tables provide a summary of the recommended ranges for the key quantitative

parameters in the staining protocol. These values can be used as a starting point for

optimization experiments to achieve the desired staining intensity and quality for a specific

application.
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Parameter Recommended Range Notes

Exhaustion Step

Reactive Red 45

Concentration
0.1 - 1.0% (w/v)

Higher concentrations may

lead to deeper staining but

could also increase

background and the amount of

unfixed dye to be washed out.

Sodium Chloride

Concentration
20 - 60 g/L

Increases the affinity of the dye

for the cellulose fibers. The

optimal concentration may vary

depending on the dye

concentration and the type of

cellulose.[9]

Temperature 25 - 30°C

Room temperature is generally

sufficient for the initial

adsorption of the dye.

Time 30 - 45 minutes

Allows for even distribution

and adsorption of the dye onto

the fibers.

Fixation Step

pH 10.5 - 11.5

A sufficiently alkaline pH is

essential for the activation of

the cellulose hydroxyl groups.

[9]

Temperature 30 - 60°C

Dichlorotriazine dyes are

highly reactive; lower

temperatures can be used to

control the reaction rate and

minimize hydrolysis.[10]

Time 60 - 90 minutes

Sufficient time is required for

the covalent bond formation to

reach completion.
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Washing Step

Hot Water Wash Temperature 60 - 80°C
Effective for removing unfixed

and hydrolyzed dye.

Number of Washes 2 - 4 cycles
Washing should be continued

until the supernatant is clear.

Mandatory Visualization
Experimental Workflow
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PreparationStaining Protocol

Analysis

Prepare Reactive Red 45
Stock Solution (1% w/v)

Exhaustion Step:
- Add Reactive Red 45 & NaCl

- 25°C, 30 min

Prepare NaCl Solution (1 M) Prepare Na2CO3 Solution (1 M)

Fixation Step:
- Add Na2CO3 (pH 10.5-11)

- 30-40°C, 60 min

Fiber Preparation
(Wash and Rinse)

Washing & Rinsing:
- Cold water rinse

- Hot water washes (60°C)
- Final cold water rinse

Mounting for Microscopy

Microscopic Observation

Click to download full resolution via product page

Caption: Experimental workflow for staining cellulose fibers with Reactive Red 45.

Signaling Pathway of Covalent Bonding
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Caption: Covalent bonding of Reactive Red 45 to cellulose and the competing hydrolysis

reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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